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Compound of Interest

Compound Name: 1-Tricosene

CAS No.: 18835-32-0

Cat. No.: B103204

Get Quote

Introduction

1-Tricosene is a long-chain hydrocarbon of interest in various research fields. Accurate

quantification of 1-tricosene, typically by gas chromatography (GC), necessitates the

preparation of precise standard solutions for instrument calibration. This document provides a

detailed protocol for the preparation of 1-tricosene standard solutions to generate a reliable

calibration curve for quantitative analysis. The protocol emphasizes accuracy, safety, and

proper handling techniques.

Data Summary

Quantitative data relevant to the preparation of 1-tricosene standard solutions is summarized

below. This includes information on its isomer, (Z)-9-Tricosene, which is structurally similar and

provides a good reference for solubility and handling.
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Parameter Value Reference

Chemical Name 1-Tricosene N/A

Synonyms Tricos-1-ene [1]

Molecular Formula C₂₃H₄₆ [2]

Molecular Weight 322.6 g/mol [2]

Physical Form Liquid [3]

Storage Temperature -20°C [3]

Solubility of (Z)-9-Tricosene

Hexane Miscible [4]

Acetone Approx. 10 mg/mL [3]

Ethanol Approx. 20 mg/mL [3]

DMSO Approx. 20 mg/mL [3]

Dimethylformamide (DMF) Approx. 20 mg/mL [3]

Recommended Solvent for GC High-purity hexane [2]

Experimental Workflow
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Preparation of Stock Solution

Preparation of Working Standard

Preparation of Calibration Standards

Analysis

Accurately weigh
10 mg of 1-Tricosene

Dissolve in 10 mL
of high-purity hexane
in a volumetric flask

Stock Solution
(1000 µg/mL)

Pipette 100 µL of
Stock Solution

100 µL

Dilute to 10 mL with
high-purity hexane
in a volumetric flask

Working Standard
(10 µg/mL)

Perform serial dilutions
of the Working Standard

Calibration Standards
(e.g., 0.1, 0.5, 1.0, 2.5, 5.0 µg/mL)

Inject standards
into GC system

Generate Calibration Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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